Cas no 7790-76-3 (Calcium pyrophosphate)

• Product Name: Calcium pyrophosphate
• CAS No: 7790-76-3
• MF: Ca₂O₇P₂
• MW: 254.099320411682
• MDL: MFCD00015983
• CID: 47915
• PubChem ID: 24865024
• Update Time: 2025-04-18

Calcium pyrophosphate Chemical and Physical Properties

Names and Identifiers

• Calcium Pyrophosphate
• CALCIUM PHOSPHATE (PYRO)
• CALCIUM DIPHOSPHATE
• CPP
• DICALCIUM PYROPHOSPHATE
• calciumphosphate
• Diphosphoricacid,calciumsalt
• dicalcium,phosphonato phosphate
• ACP
• calcium phosphate (ca2p2o7)
• calcium pyrophosphate (ca2p2o7)
• pyrophosphoric acid, calcium salt
• diphosphoric acid, calcium salt
• Diphosphoric acid,calcium salt
• Dicalcium diphosphate
• CALCIUMPYROPHOSPHATE
• X69NU20D19
• alpha-Calcium pyrophosphate
• Diphosphoric acid, calcium salt (1:2)
• calcium salt (1:2)
• Pyrophosphoric acid, calcium salt (1:2)
• dicalcium(2+) diphosphate
• Ca2P2O7
• Pyrophosphate, Calcium
• Calcium pyrophosphate, tetrabasic (form ii)
• CALCIUM PYROPHOSPHATE [FCC]
• dicalcium;phosphonato phosphate
• 1264298-55-6
• MFCD00015983
• DB-023014
• NS00082683
• 10086-45-0
• EC 232-221-5
• DIPHOSPHORIC ACID, DICALCIUM
• CALCIUM PYROPHOSPHATE [II]
• AKOS015902785
• CHEBI:32598
• UNII-X69NU20D19
• CALCIUM PYROPHOSPHATE [WHO-DD]
• CALCIUM PYROPHOSPHATE [INCI]
• DTXCID40820163
• Calcium pyrophosphate (99.95%-Ca)
• CALCIUM PYROPHOSPHATE [HSDB]
• Calcium phosphate, amorphous
• dicalcium (phosphonatooxy)phosphonate
• 35405-51-7
• Q4363460
• DTXSID50872512
• HSDB 1435
• 7790-76-3
• CALCIUM PYROPHOSPHATE [MI]
• Diphosphoric acid,calcium salt (2:1)
• EINECS 232-221-5
• Calcium pyrophosphate, tetrabasic (form i)
• calcium phosphono dihydrogen phosphate
• alphaCalcium pyrophosphate
• Diphosphate, Calcium
• CALCIUM PYROPHOSPHATE (II)
• Calcium pyrophosphate

• MDL： MFCD00015983
• Inchi： 1S/2Ca.H4O7P2/c;;1-8(2,3)7-9(4,5)6/h;;(H2,1,2,3)(H2,4,5,6)/q2*+2;/p-4
• InChI Key： JUNWLZAGQLJVLR-UHFFFAOYSA-J
• SMILES： [Ca+2].[Ca+2].P(=O)([O-])([O-])OP(=O)([O-])[O-]

Computed Properties

• Exact Mass: 253.83700
• Monoisotopic Mass: 253.837
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 136

Experimental Properties

• Color/Form: White polycrystalline crystalline powder, odorless and tasteless.
• Density: 3.09 g/mL at 25 °C(lit.)
• Melting Point: 1353 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: insoluble(lit.)
• Water Partition Coefficient: Soluble in hydrochloric acid and nitric acid. Insoluble in water.
• PSA: 155.23000
• LogP: 0.94120

Calcium pyrophosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal pyrophosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds